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bequinostatin C bequinostatin C
Brand Name: Vulcanchem
CAS No.: 152175-74-1
VCID: VC0141474
InChI: InChI=1S/C28H22O8/c1-2-3-4-5-12-8-13-6-7-15-16(20(13)26(33)21(12)28(35)36)11-18-23(25(15)32)27(34)22-17(24(18)31)9-14(29)10-19(22)30/h6-11,29-30,32-33H,2-5H2,1H3,(H,35,36)
SMILES: CCCCCC1=C(C(=C2C(=C1)C=CC3=C(C4=C(C=C32)C(=O)C5=C(C4=O)C(=CC(=C5)O)O)O)O)C(=O)O
Molecular Formula: C28H22O8
Molecular Weight: 486.5 g/mol

bequinostatin C

CAS No.: 152175-74-1

Main Products

VCID: VC0141474

Molecular Formula: C28H22O8

Molecular Weight: 486.5 g/mol

bequinostatin C - 152175-74-1

CAS No. 152175-74-1
Product Name bequinostatin C
Molecular Formula C28H22O8
Molecular Weight 486.5 g/mol
IUPAC Name 1,7,9,11-tetrahydroxy-8,13-dioxo-3-pentylbenzo[a]tetracene-2-carboxylic acid
Standard InChI InChI=1S/C28H22O8/c1-2-3-4-5-12-8-13-6-7-15-16(20(13)26(33)21(12)28(35)36)11-18-23(25(15)32)27(34)22-17(24(18)31)9-14(29)10-19(22)30/h6-11,29-30,32-33H,2-5H2,1H3,(H,35,36)
Standard InChIKey NJGDHHRUAFIFFQ-UHFFFAOYSA-N
SMILES CCCCCC1=C(C(=C2C(=C1)C=CC3=C(C4=C(C=C32)C(=O)C5=C(C4=O)C(=CC(=C5)O)O)O)O)C(=O)O
Canonical SMILES CCCCCC1=C(C(=C2C(=C1)C=CC3=C(C4=C(C=C32)C(=O)C5=C(C4=O)C(=CC(=C5)O)O)O)O)C(=O)O
Synonyms 8,13-dihydro-1,7,9,11-tetrahydroxy-8,13-dioxo-3-pentylbenzo(a)naphthacene-2-carboxylic acid
bequinostatin C
PubChem Compound 198787
Last Modified Nov 11 2021
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